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Compound of Interest

Compound Name: AND-302

Cat. No.: B13438779 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of novel

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This document provides a comprehensive guide to the proper disposal

procedures for AND-302, a potent anticonvulsant agent intended for research use only. In the

absence of a specific Safety Data Sheet (SDS) for AND-302, these procedures are based on

general principles for the disposal of research chemicals, information on chemically similar

compounds, and regulatory guidelines.

Chemical Identity of AND-302:

Identifier Value

CAS Number 1380201-88-6

Chemical Name
N-[2,2-Difluoro-2-(2-fluorophenyl)ethyl]-

sulfamide

Molecular Formula C8H9F3N2O2S

Indication Anticonvulsant Agent (for research use only)

Immediate Safety and Handling Precautions
Given that AND-302 is a novel research compound, it should be handled as a potentially

hazardous substance. All personnel handling AND-302 must wear appropriate personal
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protective equipment (PPE), including but not limited to:

Safety glasses or goggles

Chemical-resistant gloves

A lab coat

All handling of solid or liquid forms of AND-302 should be conducted in a well-ventilated area,

preferably within a chemical fume hood.

Step-by-Step Disposal Protocol
The following protocol outlines the standard operating procedure for the disposal of AND-302
from a laboratory setting.

Hazard Assessment: Due to the lack of a specific SDS, treat AND-302 as a hazardous

chemical. A safety data sheet for a structurally similar compound, (4-Fluorophenyl)sulfamide,

indicates that it is an irritant and can produce hazardous decomposition products upon

combustion, such as hydrogen fluoride, nitrogen oxides, and sulfur oxides[1].

Waste Segregation: At the point of generation, immediately segregate waste contaminated

with AND-302 from other laboratory waste streams. Do not mix with non-hazardous waste.

Containerization:

Solid Waste: Non-sharp materials contaminated with AND-302 (e.g., gloves, weigh boats,

contaminated bench paper) should be placed in a designated, leak-proof, and puncture-

resistant container.

Liquid Waste: Solutions containing AND-302 should be collected in a sealed, chemically-

resistant container. Ensure the container is compatible with all components of the waste

mixture.

Sharps Waste: Needles, syringes, or any other sharp objects contaminated with AND-302
must be disposed of in a designated, puncture-proof sharps container.

Labeling: All waste containers must be clearly labeled with the following information:
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The words "Hazardous Waste"

The full chemical name: "AND-302 (N-[2,2-Difluoro-2-(2-fluorophenyl)ethyl]-sulfamide)"

The specific hazard(s) (e.g., "Irritant," "Toxic," "Handle with Caution")

The date the waste was first added to the container (accumulation start date)

The name and contact information of the principal investigator or responsible researcher.

Storage: Store waste containers in a designated and secure satellite accumulation area

within the laboratory. This area should be away from general lab traffic and incompatible

chemicals.

Disposal Request: Once a waste container is full, or the research project is complete, submit

a request for waste pickup to your institution's Environmental Health and Safety (EHS)

department. Do not attempt to dispose of AND-302 down the drain or in the regular trash.

Final Disposal Method: The recommended final disposal method for AND-302 and its

contaminated waste is incineration by a licensed hazardous waste disposal facility. This is a

common and effective method for the destruction of fluorinated organic compounds and

other investigational drugs[2]. Your institution's EHS department will coordinate with an

approved vendor for proper transportation and disposal.

Quantitative Data Summary for Disposal
Considerations
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Parameter
Guideline/Recommendatio
n

Rationale

Waste pH Neutral (if in solution)

To prevent corrosion of the

container and reactions with

other waste.

Halogenated Content High (Fluorinated)

Requires disposal as

halogenated organic waste,

typically via incineration.

Container Type Chemically resistant, sealed
To prevent leaks and reactions

with the container material.

Storage Time Limit
Follow institutional EHS

guidelines

To ensure timely and safe

disposal.

Logical Workflow for AND-302 Waste Management
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AND-302 Disposal Workflow
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Caption: Workflow for the safe disposal of AND-302 waste.
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Experimental Protocols
As AND-302 is a novel compound, specific experimental protocols for its neutralization or

deactivation are not publicly available. Attempting to neutralize or chemically treat this waste

without validated procedures could be dangerous and is not recommended. The most

appropriate and safest approach is to follow the containment and disposal procedures outlined

above.

It is imperative to consult with your institution's Environmental Health and Safety (EHS)

department for specific guidance and to ensure compliance with all local, state, and federal

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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